2-(4-Dimethylamino-benzylamino)-ethanol

• IUPAC Name: 2-[[4-(dimethylamino)phenyl]methylamino]ethanol
• InChI: InChI=1S/C11H18N2O/c1-13(2)11-5-3-10(4-6-11)9-12-7-8-14/h3-6,12,14H,7-9H2,1-2H3
• InChI Key: QMTREYREQKDBSD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNCCO
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• CAS RN: 161798-71-6

Description

2-(4-Dimethylamino-benzylamino)-ethanol , also known as DMBAE , is a chemical compound with the following molecular formula: C₁₁H₁₉ClN₂O . It is commonly encountered in research and pharmaceutical contexts. DMBAE is a hydrochloride salt, which means it exists as a positively charged ion in solution. Its molecular weight is approximately 230.73 g/mol .

Synthesis routes and methods

Procedure details

A solution of 2-(dimethylamino)benzaldehyde (0.50 g, 3.35 mmol) and ethanolamine (0.409 g, 6.7 mmol) in anhydrous EtOH (13 mL) was stirred at rt for 17 hours before sodium triacetoxyborohydride (1.42 g, 6.7 mmol) was added. The reaction mixture was stirred for 4.5 hours, added water, and the pH was adjusted to 12 with 5 M NaOH. The mixture was extracted with EtOAc, and the organic phases were dried over MgSO4, filtered, and concentrated under reduced pressure. The crude material was purified by column chromatography on silica gel eluting with a gradient of DCM:MeOH 9:1 to 1:1, to provide the desired product 2-(4-(dimethylamino)benzylamino)ethanol (51A).